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Abstract
Benzyl 2-bromoacetate is a versatile reagent in organic synthesis, prized for its role as a key

building block in the construction of complex molecular architectures. Its reactivity is primarily

centered around the electrophilic carbon adjacent to the bromine atom, making it an excellent

substrate for a variety of nucleophilic substitution reactions. This technical guide provides a

comprehensive overview of the reactivity of Benzyl 2-bromoacetate, including its synthesis,

physicochemical properties, and its applications in C-alkylation, N-alkylation, O-alkylation, S-

alkylation, and the Reformatsky reaction. Detailed experimental protocols and quantitative data

are presented to facilitate its practical application in research and development, particularly

within the pharmaceutical industry.

Introduction
Benzyl 2-bromoacetate (BzBrA) is an ester of bromoacetic acid and benzyl alcohol. The

presence of a reactive C-Br bond, activated by the adjacent carbonyl group, makes it a potent

electrophile. This inherent reactivity allows for the facile introduction of a benzyl carboxymethyl

moiety onto a wide range of nucleophiles. This property has led to its extensive use in the

synthesis of pharmaceuticals, agrochemicals, and other fine chemicals.[1][2] This guide will

delve into the core aspects of Benzyl 2-bromoacetate's reactivity, providing a technical

resource for scientists engaged in organic synthesis and drug discovery.
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Physicochemical Properties
A thorough understanding of the physical and chemical properties of Benzyl 2-bromoacetate
is essential for its safe handling and effective use in chemical reactions.

Property Value Reference

Molecular Formula C₉H₉BrO₂ [3]

Molecular Weight 229.07 g/mol [3]

CAS Number 5437-45-6 [3][4]

Appearance Colorless to light yellow liquid [5]

Boiling Point 166-170 °C at 22 mmHg [4][5]

Density 1.446 g/mL at 25 °C [4]

Refractive Index (n20/D) 1.544 [4]

Solubility
Not miscible or difficult to mix

in water
[4]

Flash Point > 109 °C (> 228.2 °F) [5]

Synthesis of Benzyl 2-bromoacetate
The most common method for the synthesis of Benzyl 2-bromoacetate is the esterification of

bromoacetic acid with benzyl alcohol.[2]

General Synthesis Workflow
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Bromoacetic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b041537?utm_src=pdf-body-img
https://www.benchchem.com/product/b041537?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b041537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


1. researchgate.net [researchgate.net]

2. Page loading... [guidechem.com]

3. Benzyl bromoacetate | C9H9BrO2 | CID 62576 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. Benzyl 2-bromoacetate | 5437-45-6 [amp.chemicalbook.com]

5. fishersci.com [fishersci.com]

To cite this document: BenchChem. [An In-Depth Technical Guide to the Reactivity of Benzyl
2-bromoacetate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b041537#understanding-the-reactivity-of-benzyl-2-
bromoacetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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